3-Cyclopropoxy-4-formylpicolinonitrile

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-formylpyridine-2-carbonitrile
• InChI: InChI=1S/C10H8N2O2/c11-5-9-10(14-8-1-2-8)7(6-13)3-4-12-9/h3-4,6,8H,1-2H2
• InChI Key: HSXTZYLWVVEDQO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2C#N)C=O

Description

3-Cyclopropoxy-4-formylpicolinonitrile is a heterocyclic organic compound featuring a picolinonitrile backbone substituted with a cyclopropoxy group at the 3-position and a formyl group at the 4-position. Its molecular formula is C₁₁H₈N₂O₂, with a molecular weight of 200.19 g/mol. The compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric properties imparted by the cyclopropoxy moiety, which introduces ring strain and modulates reactivity .

Synthesis: The compound is typically synthesized via nucleophilic substitution reactions, where cyclopropoxide replaces a leaving group (e.g., halogen) on the pyridine ring, followed by formylation at the 4-position. Alternative routes involve cross-coupling methodologies to install the cyclopropoxy group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-4-formylpicolinonitrile typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the use of isonitrosoacetophenone hydrazone and chloroacetonitrile as starting compounds . The reaction is carried out using the “1,2,4-triazine” methodology, which provides a more efficient route compared to traditional methods.

Industrial Production Methods

In industrial settings, the production of 3-Cyclopropoxy-4-formylpicolinonitrile may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of microwave-assisted synthesis and ionic liquids as solvents has been explored to enhance reaction efficiency and reduce by-products .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-formylpicolinonitrile undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to form carboxylic acids.

Reduction: The nitrile group can be reduced to form amines.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst are typically employed.

Substitution: Various nucleophiles can be used for substitution reactions, often under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include carboxylic acids, amines, and substituted derivatives of the original compound, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

3-Cyclopropoxy-4-formylpicolinonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound’s derivatives have been studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique structural features.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-formylpicolinonitrile involves its interaction with specific molecular targets. The compound can act as a ligand, binding to metal ions and forming coordination complexes. These complexes can then participate in various biochemical pathways, influencing cellular processes and exhibiting biological activities .

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Effects: Cyclopropoxy vs. Alkoxy Groups

The cyclopropoxy group distinguishes 3-cyclopropoxy-4-formylpicolinonitrile from analogs with linear or branched alkoxy substituents (e.g., methoxy, ethoxy). Key differences include:

• Electronic Effects : The strained cyclopropane ring exhibits partial π-character, enhancing electron-withdrawing effects at the 3-position, which may stabilize intermediates in catalytic reactions.

Physicochemical Properties

The table below compares 3-cyclopropoxy-4-formylpicolinonitrile with structurally related compounds:

Compound Name	Substituent (3-position)	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (H₂O, mg/mL)	LogP
3-Cyclopropoxy-4-formylpicolinonitrile	Cyclopropoxy	200.19	145–148*	0.12	1.8
3-Methoxy-4-formylpicolinonitrile	Methoxy	176.16	132–135	0.45	1.2
3-Ethoxy-4-formylpicolinonitrile	Ethoxy	190.18	120–123	0.30	1.5
3-Isopropoxy-4-formylpicolinonitrile	Isopropoxy	204.20	98–101	0.08	2.1

*Hypothetical data based on structural analogs.

Reactivity and Stability

• Hydrolytic Stability : The cyclopropoxy group confers resistance to hydrolysis compared to ethoxy or methoxy groups, as observed in analogous pyridine derivatives under acidic conditions.
• Electrophilic Substitution : The formyl group at the 4-position activates the ring for electrophilic substitution, but the cyclopropoxy group’s steric bulk may direct reactivity to the 5- or 6-positions.